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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for safely managing accidental spills of tributylaluminum (TBA).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of tributylaluminum?

A1: Tributylaluminum is a pyrophoric liquid, meaning it can ignite spontaneously upon contact

with air.[1][2][3] It also reacts violently with water, releasing flammable gases that can

autoignite.[1][3][4] Direct contact causes severe skin burns and eye damage.[1][3][4]

Q2: What immediate actions should I take if a tributylaluminum spill occurs?

A2: In the event of a spill, your immediate priorities are to ensure the safety of all personnel

and to contain the spill if it can be done safely.[5] First, alert everyone in the vicinity and

evacuate the immediate area.[1][6] If possible and safe to do so, remove all ignition sources.[1]

[7] Do not attempt to clean up a large spill yourself; contact your institution's emergency

response team.

Q3: What personal protective equipment (PPE) is required when handling tributylaluminum?

A3: Appropriate PPE is critical when working with TBA. This includes a full flame-retardant suit,

chemical-resistant gloves (neoprene or nitrile rubber are often recommended), and tightly fitting

safety goggles with a face shield.[1][2][8] In situations with potential for inhalation, a full-face
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respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) should

be used.[1][8]

Q4: Can I use water to clean up a tributylaluminum spill?

A4: No, you must never use water or foam extinguishers on a tributylaluminum spill.[4][7] TBA

reacts violently with water, which will exacerbate the situation and can lead to a fire or

explosion.[4]

Q5: What materials should be in a tributylaluminum spill kit?

A5: A spill kit for TBA should contain dry, inert absorbent materials such as diatomaceous earth,

sand, or vermiculite.[4][7][9] It should also include non-sparking tools for cleanup, a container

for the waste, and all necessary personal protective equipment.[1][7]
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Issue Probable Cause Solution

Small spill has ignited. Exposure to air.

Do not use water.[4][7]

Smother the fire with a dry

chemical powder extinguisher,

dry sand, or diatomaceous

earth.[4][9]

Skin contact with TBA.
Inadequate PPE or accidental

exposure.

Immediately flush the affected

area with copious amounts of

cool water for at least 15-30

minutes.[7] Remove any

contaminated clothing while

under an emergency shower.

[7] Seek immediate medical

attention.[1]

Eye contact with TBA. Improper eye protection.

Immediately flush eyes with

large amounts of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids.[1][7] Seek immediate

medical attention.[1]

Inhalation of fumes.
Inadequate ventilation or

respiratory protection.

Move the affected person to

fresh air immediately.[1] If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.[1]
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Parameter Value Source

Recommended Isolation

Distance (Liquids)

At least 50 meters (150 feet) in

all directions.
[6]

Emergency Eye Wash

Duration
At least 15 minutes. [1]

Emergency Shower Duration At least 15-30 minutes. [7]

Large Spill Threshold Greater than 50 kg (let it burn). [9]

Experimental Protocols for Spill Management
Small-Scale Spill (Less than 100 mL) Cleanup Protocol

Alert and Evacuate: Immediately notify personnel in the area and evacuate the immediate

vicinity of the spill.

Don PPE: Put on a full set of appropriate personal protective equipment, including a flame-

retardant lab coat, chemical-resistant gloves, and safety goggles with a face shield.

Containment: If the spill is spreading, create a dike around the spill using an inert absorbent

material like sand or diatomaceous earth.[5]

Absorb: Gently cover the spill with a generous amount of dry sand, diatomaceous earth, or

vermiculite, starting from the edges and working inwards.[5][7]

Collection: Once the tributylaluminum is fully absorbed, use non-sparking tools to carefully

scoop the material into a designated, dry, and properly labeled waste container.[1][7]

Decontamination: Wipe the spill area with a cloth dampened with an inert solvent (e.g.,

hexane), followed by a thorough cleaning with soap and water (only after all pyrophoric

material has been removed and the area is confirmed to be safe).

Waste Disposal: Seal the waste container and dispose of it as hazardous waste according to

your institution's guidelines.
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Report: Report the incident to your supervisor or environmental health and safety

department.

Large-Scale Spill (Greater than 100 mL) Response
Protocol

Immediate Evacuation: Evacuate the entire laboratory or affected area immediately.

Activate Alarm: Activate the nearest fire alarm to alert emergency services and other building

occupants.

Isolate the Area: If it is safe to do so, close the doors to the affected area to contain any

fumes or fire.

Emergency Call: From a safe location, call your institution's emergency response number

and provide details of the spill, including the chemical identity, location, and approximate

quantity.

Do Not Attempt to Fight the Fire: For large spills that have ignited, do not attempt to

extinguish the fire yourself. Allow trained emergency responders to handle the situation. The

recommended strategy for large fires is often to let the material burn out while protecting the

surrounding area.[9]

Provide Information: Be available to provide information to emergency responders upon their

arrival.
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Immediate Actions
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Caption: Workflow for handling tributylaluminum spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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